Cas no 312306-34-6 (1-(2-(Tert-Butyl)-5-nitroindolin-1-yl)ethanone)

• Product Name: 1-(2-(Tert-Butyl)-5-nitroindolin-1-yl)ethanone
• CAS No: 312306-34-6
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 4816608
• Update Time: 2025-06-12

1-(2-(Tert-Butyl)-5-nitroindolin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-(tert-Butyl)-5-nitroindolin-1-yl)ethanone
• 1-(2-tert-butyl-5-nitro-2,3-dihydroindol-1-yl)ethanone
• 1-(2-(Tert-Butyl)-5-nitroindolin-1-yl)ethanone

• Inchi： 1S/C14H18N2O3/c1-9(17)15-12-6-5-11(16(18)19)7-10(12)8-13(15)14(2,3)4/h5-7,13H,8H2,1-4H3
• InChI Key： WLBWRGAIYVXMGL-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC(=CC=2CC1C(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.132
• Monoisotopic Mass: 262.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.1

Additional information on 1-(2-(Tert-Butyl)-5-nitroindolin-1-yl)ethanone

Professional Introduction to 1-(2-(Tert-Butyl)-5-nitroindolin-1-yl)ethanone (CAS No. 312306-34-6)

1-(2-(Tert-butyl-5-nitroindolin-1-yl)ethanone) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 312306-34-6, represents a unique molecular structure that combines a nitro group with an indoline scaffold, further modified by a tert-butyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various applications in synthetic chemistry and drug development.

The indoline core is particularly noteworthy due to its structural similarity to several bioactive natural products and pharmacologically relevant molecules. Indoline derivatives have been extensively studied for their potential in medicinal chemistry, often exhibiting significant biological activity. The nitro group in the molecule enhances its reactivity, allowing for further functionalization and the exploration of novel synthetic pathways. Additionally, the tert-butyl group provides steric hindrance, which can influence the compound's solubility, stability, and interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for therapeutic applications. The combination of an indoline ring with a nitro group has been particularly explored for its potential in addressing various diseases, including cancer and inflammatory disorders. Research has demonstrated that nitro-containing indoline derivatives can exhibit potent inhibitory effects on specific enzymes and receptors involved in disease pathways. This has spurred further investigation into optimizing the structure-activity relationships (SAR) of such compounds.

The tert-butyl substituent plays a crucial role in modulating the electronic and steric properties of the molecule. This modification can enhance the compound's metabolic stability, reduce unwanted side reactions, and improve its overall pharmacokinetic profile. In drug discovery pipelines, such structural features are often strategically incorporated to fine-tune the biological activity and selectivity of lead compounds. The ethanone moiety serves as a linker, connecting the indoline scaffold to other functional groups or pharmacophores, thereby expanding the potential applications of this compound.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel molecules like 1-(2-(Tert-butyl-5-nitroindolin-1-yl)ethanone). Molecular modeling studies have been instrumental in predicting the binding modes of this compound to various biological targets, providing insights into its potential therapeutic efficacy. These computational approaches have complemented experimental efforts, allowing researchers to rapidly iterate on molecular design and optimize key pharmacological properties.

The synthesis of 1-(2-(Tert-butyl-5-nitroindolin-1-yl)ethanone) involves multi-step organic transformations that highlight the compound's synthetic versatility. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and functional group interconversions. The introduction of the nitro group typically involves nitration reactions, while the tert-butyl substitution can be achieved through Friedel-Crafts alkylation or other similar methods. These synthetic routes have been refined over time to ensure high yields and purity, making it feasible for large-scale production and further derivatization.

In pharmaceutical research, 1-(2-(Tert-butyl-5-nitroindolin-1-yl)ethanone) has been investigated for its potential as an intermediate in the synthesis of more complex drug candidates. Its unique structural features make it a versatile building block for creating novel molecules with tailored biological activities. Researchers have explored modifications to both the indoline core and the ethanone group to develop derivatives with enhanced potency, selectivity, and pharmacokinetic profiles. Such efforts are critical in advancing drug discovery programs aimed at addressing unmet medical needs.

The compound's potential applications extend beyond traditional pharmaceuticals into other areas of chemical research. For instance, it can serve as a precursor for materials science applications where nitro-substituted indolines are used in polymer synthesis or as ligands in catalytic systems. The tert-butyl group's stability under various reaction conditions also makes it suitable for industrial processes requiring robust intermediates.

Ongoing research continues to uncover new aspects of 1-(2-(Tert-butyl-5-nitroindolin-1-yl)ethanone's properties and applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, leveraging cutting-edge technologies to explore the full potential of this compound. As our understanding of molecular interactions deepens, new opportunities for utilizing 1-(2-(Tert-butyl-5-nitroindolin-1-yl)ethanone strong>) are likely to emerge, further solidifying its importance in chemical and pharmaceutical research.